Cas no 116008-54-9 (1H-Benzimidazol-6-amine,2-(methylthio)-)
116008-54-9 structure
Product Name:1H-Benzimidazol-6-amine,2-(methylthio)-
CAS No:116008-54-9
MF:C8H9N3S
MW:179.242159605026
CID:131028
PubChem ID:21226914
Update Time:2025-04-19
1H-Benzimidazol-6-amine,2-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazol-6-amine,2-(methylthio)-
- Benzimidazole, 5(or 6)-amino-2-(methylthio)- (6CI)
- SCHEMBL2593902
- 116008-54-9
- AKOS010614682
- 2-methylsulfanyl-3H-benzimidazol-5-amine
- AKOS003574379
- SCHEMBL17076824
-
- Inchi: 1S/C8H9N3S/c1-12-8-10-6-3-2-5(9)4-7(6)11-8/h2-4H,9H2,1H3,(H,10,11)
- InChI Key: FTUPVZFFTQNCFB-UHFFFAOYSA-N
- SMILES: S(C)C1=NC2C=CC(=CC=2N1)N
Computed Properties
- Exact Mass: 179.052
- Monoisotopic Mass: 179.052
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 80A^2
1H-Benzimidazol-6-amine,2-(methylthio)- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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